Methyl 3-(3-amino-4-chlorophenyl)-4-methylpentanoate

• Molecular Formula: C13H18ClNO2
• Molecular Weight: 255.74 g/mol
• IUPAC Name: methyl 3-(3-amino-4-chlorophenyl)-4-methylpentanoate
• InChI: InChI=1S/C13H18ClNO2/c1-8(2)10(7-13(16)17-3)9-4-5-11(14)12(15)6-9/h4-6,8,10H,7,15H2,1-3H3
• InChI Key: QRPPTXPSUOSDDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CC(=O)OC)C1=CC(=C(C=C1)Cl)N

Description

Methyl 3-(3-amino-4-chlorophenyl)-4-methylpentanoate is a useful research compound. Its molecular formula is C13H18ClNO2 and its molecular weight is 255.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At RT, a solution of 6.77 g (26.7 mmol) of methyl 2E/Z)-3-(3-amino-4-chlorophenyl)-4-methylpent-2-enoate in 130 ml of methanol was added to 2.2 g (90.7 mmol) of magnesium turnings and a few grains of iodine. After about 30 min, the internal temperature increased to about 60° C. After the reaction solution had cooled to room temperature, stirring at room temperature was continued for another 2 h. 50 ml of saturated aqueous ammonium chloride solution were then added slowly to the dark reaction mixture, and the mixture was extracted repeatedly with diethyl ether. The combined organic phases were washed with saturated sodium bicarbonate solution and saturated sodium chloride solution, dried over magnesium sulphate and concentrated under reduced pressure. The residue obtained was purified by chromatography on silica gel (mobile phase cyclohexane/ethyl acetate 10:1). This gave 2.95 g (40% of theory) of the title compound as an oil.